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Compound of Interest

Compound Name: UA62784

Cat. No.: B1684025

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive
Overview of Handling, Safety, and Disposal Protocols for UA62784.

This document provides critical safety and logistical information for the handling of UA62784
(CAS 313367-92-9), a potent inhibitor of microtubule polymerization. Adherence to these
guidelines is essential to ensure a safe laboratory environment and the integrity of
experimental outcomes.

Chemical and Physical Properties

A summary of the key physical and chemical properties of UA62784 is provided in the table
below for easy reference.
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Property Value

) 4-[5-(4-Methoxyphenyl)-2-oxazolyl]-9H-fluoren-
Chemical Name

9-one
CAS Number 313367-92-9
Molecular Formula C23H15NOs
Molecular Weight 353.37 g/mol
Purity >99% (HPLC)
Solubility Soluble to 25 mM in DMSO
Appearance Solid Crystalline[1]

Store at +4°C. Store powder at -20°C or in

Storage
solvent at -80°CJ[2].

Hazard Identification and Personal Protective
Equipment (PPE)

UA62784 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[2]. The following table outlines the necessary personal protective equipment and safety
precautions.
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Hazard Classification

Precautionary Statements

Required Personal
Protective Equipment

Acute toxicity, Oral (Category
4)[2]

P264: Wash skin thoroughly
after handling.[2]

Hand Protection: Protective

gloves.[2]

P270: Do not eat, drink or
smoke when using this

product.[2]

Eye Protection: Safety goggles
with side-shields.[2]

P301 + P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if

you feel unwell.[2]

Skin and Body Protection:

Impervious clothing.[2]

P330: Rinse mouth.[2]

Respiratory Protection:
Suitable respirator.[2]

Acute aquatic toxicity
(Category 1)[2]

P273: Avoid release to the

environment.[2]

Chronic aquatic toxicity
(Category 1)[2]

P391: Collect spillage.[2]

Operational and Disposal Plans

Strict adherence to the following operational and disposal procedures is mandatory to mitigate

risks and ensure environmental safety.

Handling and Storage

e Handling: Avoid inhalation, and contact with eyes and skin.[2] Use only in areas with

appropriate exhaust ventilation.[2] Avoid the formation of dust and aerosols.[2]

o Storage: Keep the container tightly sealed in a cool, well-ventilated area.[2] Protect from

direct sunlight and sources of ignition.[2] Recommended storage temperatures are +4°C for

general use, with long-term storage of the powder at -20°C and solutions in solvent at

-80°C[2].
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Disposal Plan

o Disposal: Dispose of contents and container to an approved waste disposal plant.[2] This
material and its container must be disposed of in a safe way. Care should be taken when
handling untreated empty containers as they may retain some product residues. Avoid the
dispersal of spilled material and runoff and contact with soil, waterways, drains, and sewers.

[3]

Experimental Protocols and Biological Activity

UA62784 is a valuable tool in cell biology and cancer research due to its specific mechanism of

action.

Biological Activity

UA62784 functions as an inhibitor of microtubule polymerization in vitro. It interacts with tubulin
dimers, leading to the accumulation of mammalian cells in apoptosis. Notably, it potentiates the
antiproliferative effects of vinblastine in H2B-GFP Hela cells. It was initially thought to inhibit

CENP-E ATPase activity, but has since been clarified to be a cytotoxic inhibitor of microtubules.

Experimental Workflow: Investigating Microtubule
Inhibition

The following diagram illustrates a general experimental workflow for assessing the effects of
UA62784 on microtubule polymerization and cellular outcomes.
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Caption: Experimental workflow for studying UA62784's effects.

Signaling Pathway: Microtubule Disruption Leading to
Apoptosis

The diagram below outlines the logical relationship between UA62784's mechanism of action
and its ultimate cellular effect.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1684025?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684025?utm_src=pdf-body
https://www.benchchem.com/product/b1684025?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

interacts with

Tubulin Dimers

inhibits

disrupts

Mitotic Spindle Formation

leads to

Cell Cycle Arrest (G2/M)

induces

Click to download full resolution via product page

Caption: UA62784's mechanism leading to apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for UA62784].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684025#personal-protective-equipment-for-
handling-ua62784]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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